3-[4-benzyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl]pyridine
Description
Synthesis Analysis
The synthesis of compounds related to 3-[4-benzyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl]pyridine involves intricate steps and conditions that highlight the compound's synthetic challenge and chemical versatility. A study by Mohamed (2021) presents a convenient synthesis method for related triazole and pyridine derivatives, showcasing the reaction conditions and chemical pathways involved in creating such complex structures [Mohamed, 2021].
Molecular Structure Analysis
The molecular structure of compounds in this category is characterized by X-ray crystallography, revealing detailed insights into their atomic arrangements and bonding patterns. Research by Zareef et al. (2008) on a closely related compound offers a glimpse into the molecular geometry, demonstrating the dihedral angles and hydrogen bonding patterns that could be analogous to those in 3-[4-benzyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl]pyridine [Zareef et al., 2008].
Chemical Reactions and Properties
The chemical reactivity and properties of triazole-pyridine derivatives have been explored through various reactions, including N-N bond formation and cycloaddition reactions. Zheng et al. (2014) detail a metal-free synthesis approach for creating triazolo[1,5-a]pyridines, highlighting the compound's capacity for forming stable structures through oxidative N-N bond formation [Zheng et al., 2014].
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior under various conditions. The work by Gao and Lam (2008) on related cyclic compounds provides insights into the factors influencing these properties, such as molecular packing and intermolecular interactions [Gao & Lam, 2008].
Chemical Properties Analysis
Understanding the chemical properties, such as reactivity with other substances, stability under different conditions, and potential for chemical modifications, is essential. Studies like those by Bhoi et al. (2016) on novel benzothiazole derivatives reveal the synthesis and reactivity patterns that could be similar in compounds like 3-[4-benzyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl]pyridine, offering a basis for predicting its chemical behavior [Bhoi et al., 2016].
properties
IUPAC Name |
3-(4-benzyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4S/c1-2-21-16-19-18-15(14-9-6-10-17-11-14)20(16)12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJNDVDONLOFQNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(N1CC2=CC=CC=C2)C3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 7124083 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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